6-Chloro-N-(4-phenyl-1,3-thiazol-2-yl)-N-prop-2-enylpyridine-2-carboxamide
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using techniques like NMR, HPLC, LC-MS, and UPLC . These techniques can provide information about the connectivity of atoms in the molecule, the presence of functional groups, and the stereochemistry of the molecule.Chemical Reactions Analysis
The chemical reactions involving this compound could be studied using various analytical techniques. For instance, the reactivity of the thiazole and pyridine rings could be explored. The compound might undergo reactions like electrophilic aromatic substitution, nucleophilic aromatic substitution, and addition reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be predicted based on its structure and the properties of similar compounds. These properties might include solubility, melting point, boiling point, and stability under various conditions .Scientific Research Applications
Synthesis Techniques and Chemical Structures
Chemoselective Synthesis Methods
Studies demonstrate efficient routes to synthesize thiazole derivatives via chemoselective methods, highlighting the versatility of thiazoles in chemical synthesis. For example, one-pot reactions facilitated by specific reagents such as Lawesson's reagent have been reported to yield thiazole compounds with varied functional groups, illustrating the adaptability of synthesis techniques for creating complex molecules (Kumar et al., 2013).
Novel Synthetic Pathways
Innovative synthetic pathways have been developed for the construction of heterocyclic compounds, including thiazolopyridines, demonstrating the ongoing exploration of new chemical syntheses. These methods often focus on the efficient formation of core structures pivotal to pharmaceutical applications, showcasing the role of advanced synthetic strategies in drug discovery (El-Khawaga et al., 2009).
Applications in Material Science and Biology
Photophysical Properties and Material Applications
Research into cyclometalated complexes of iridium(III) with functionalized 2,2‘-bipyridines, including chlorophenyl and phenyl derivatives, investigates their photophysical properties and redox behavior. Such studies highlight the potential use of structurally similar compounds in the development of materials for optical applications, underscoring the intersection between organic synthesis and material science (Neve et al., 1999).
Antimicrobial and Anticancer Properties
Compounds with thiazole and pyridine moieties have been evaluated for their antimicrobial and anticancer activities. The synthesis of novel derivatives and their biological screening are critical for identifying new therapeutic agents. For instance, thiazolopyridine conjugates have shown promise as antibacterial agents, further emphasizing the importance of such compounds in medical research (Karuna et al., 2021).
Future Directions
The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis process, and studying its reactivity under various conditions. It would also be interesting to study its interactions with biological targets using techniques like molecular docking and molecular dynamics simulations .
Properties
IUPAC Name |
6-chloro-N-(4-phenyl-1,3-thiazol-2-yl)-N-prop-2-enylpyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClN3OS/c1-2-11-22(17(23)14-9-6-10-16(19)20-14)18-21-15(12-24-18)13-7-4-3-5-8-13/h2-10,12H,1,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCPFOTUFWBPBGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN(C1=NC(=CS1)C2=CC=CC=C2)C(=O)C3=NC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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